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Compound of Interest

Compound Name: 2-Methylhex-2-enoyl-CoA

Cat. No.: B15550939 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-coenzyme A (acyl-CoA) molecules are crucial intermediates in numerous metabolic

pathways, including fatty acid metabolism and energy production. The accurate isolation and

quantification of specific acyl-CoAs, such as 2-Methylhex-2-enoyl-CoA, from cell cultures are

essential for understanding cellular metabolism in various physiological and pathological

contexts. However, the low abundance and instability of these molecules present analytical

challenges. This document provides a detailed protocol for the extraction and isolation of 2-
Methylhex-2-enoyl-CoA from mammalian cell cultures for subsequent analysis, primarily by

liquid chromatography-mass spectrometry (LC-MS). The methodology described is a

composite of established protocols for short- to medium-chain acyl-CoA analysis, ensuring high

recovery and sample stability.

Data Presentation
The following table summarizes representative quantitative data for various short- and medium-

chain acyl-CoA species across different human cell lines as reported in the literature. This

provides a comparative overview of typical acyl-CoA pool sizes. Note that direct comparisons

may be influenced by variations in experimental conditions and normalization methods (e.g.,

per cell number versus per milligram of protein).

Table 1: Abundance of Acyl-CoA Species in Mammalian Cell Lines
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Acyl-CoA Species
HepG2 (pmol/10^6
cells)

MCF7 (pmol/mg
protein)

RAW264.7
(pmol/mg protein)

Acetyl-CoA 10.644[1] - -

Propionyl-CoA 3.532[1] - -

Butyryl-CoA 1.013[1] - -

Valeryl-CoA 1.118[1] - -

Crotonoyl-CoA 0.032[1] - -

Succinyl-CoA 25.467[1] - -

C14:0-CoA - ~2.5[1] ~1.5[1]

C16:0-CoA - ~12[1] ~4[1]

C18:0-CoA - ~5[1] ~2.5[1]

Note: Data for 2-Methylhex-2-enoyl-CoA is not specifically available in the general literature

and would need to be determined empirically using the described protocol.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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